Cas no 27586-98-7 (1-Piperazinecarbothioicacid, 4-methyl-, 2,2-dimethylhydrazide)

• Product Name: 1-Piperazinecarbothioicacid, 4-methyl-, 2,2-dimethylhydrazide
• CAS No: 27586-98-7
• MF: C₈H₁₈N₄S
• MW: 202.320319652557
• CID: 272112
• PubChem ID: 5382002
• Update Time: 2025-04-19

1-Piperazinecarbothioicacid, 4-methyl-, 2,2-dimethylhydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbothioicacid, 4-methyl-, 2,2-dimethylhydrazide
• N',N',4-trimethylpiperazine-1-carbothiohydrazide
• AC1NTISR
• NSC130045
• NSC-130045
• 27586-98-7
• DTXSID10419164

• Inchi： 1S/C8H18N4S/c1-10(2)9-8(13)12-6-4-11(3)5-7-12/h4-7H2,1-3H3,(H,9,13)
• InChI Key： VNHCTTYFLOARJU-UHFFFAOYSA-N
• SMILES： S=C(NN(C)C)N1CCN(C)CC1

Computed Properties

• Exact Mass: 202.12544
• Monoisotopic Mass: 202.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.122
• Boiling Point: 264.1°C at 760 mmHg
• Flash Point: 113.5°C
• Refractive Index: 1.564
• PSA: 21.75
• LogP: -0.14840